Cas no 27582-21-4 (6-Methyl-3H-[1,2,3]triazolo[4,5-b]pyridine)

• Product Name: 6-Methyl-3H-[1,2,3]triazolo[4,5-b]pyridine
• CAS No: 27582-21-4
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 1038589
• PubChem ID: 56695454
• Update Time: 2025-04-24

6-Methyl-3H-[1,2,3]triazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3H-[1,2,3]triazolo[4,5-b]pyridine
• 6-methyl-2H-triazolo[4,5-b]pyridine
• 5-Methyl-2,3-pyridotriazol
• A876890
• 3H-1,2,3-TRIAZOLO[4,5-B]PYRIDINE, 6-METHYL-
• SCHEMBL9996693
• 27582-21-4
• 6-Methyl-2H-[1,2,3]triazolo[4,5-b]pyridine
• DTXSID00718219
• AE-842/34027049
• 6-methyl-1H-[1,2,3]triazolo[4,5-b]pyridine

• MDL： MFCD13175836
• Inchi： 1S/C6H6N4/c1-4-2-5-6(7-3-4)9-10-8-5/h2-3H,1H3,(H,7,8,9,10)
• InChI Key： QTMOLNVMXBQKSP-UHFFFAOYSA-N
• SMILES： N1=CC(C)=CC2C1=NNN=2

Computed Properties

• Exact Mass: 134.05900
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46000
• LogP: 0.66130

Additional information on 6-Methyl-3H-[1,2,3]triazolo[4,5-b]pyridine

6-Methyl-3H-[1,2,3]triazolo[4,5-b]pyridine: A Comprehensive Overview

6-Methyl-3H-[1,2,3]triazolo[4,5-b]pyridine (CAS No. 27582-21-4) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazolopyridines, which are known for their unique electronic properties and structural versatility. The molecule consists of a pyridine ring fused with a triazole ring, with a methyl group attached at the 6-position of the pyridine moiety. This structural arrangement imparts distinctive chemical and physical properties to the compound.

The synthesis of 6-Methyl-3H-[1,2,3]triazolo[4,5-b]pyridine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

One of the most notable applications of 6-Methyl-3H-[1,2,3]triazolo[4,5-b]pyridine is in the field of drug discovery. The compound's ability to act as a scaffold for bioactive molecules has led to its use in designing potential therapeutic agents targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties. The methyl group at the 6-position plays a crucial role in modulating the compound's pharmacokinetic profile and bioavailability.

In addition to its pharmaceutical applications, 6-Methyl-3H-[1,2,3]triazolo[4,5-b]pyridine has found utility in materials science as well. The compound's aromaticity and conjugated system make it an excellent candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Its ability to facilitate charge transport and emit light at specific wavelengths makes it a valuable component in next-generation electronic devices.

The structural uniqueness of 6-Methyl-3H-[1,2,3]triazolo[4,5-b]pyridine also contributes to its stability under various environmental conditions. Studies have demonstrated that the compound exhibits high thermal stability and resistance to oxidation, making it suitable for applications in harsh chemical environments. Furthermore, its solubility in common organic solvents facilitates its use in solution-based chemical reactions and material fabrication processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 6-Methyl-3H-[1,2,3]triazolo[4,5-b]pyridine. Density functional theory (DFT) calculations have revealed that the compound's frontier molecular orbitals are significantly influenced by the electron-withdrawing effects of the triazole ring and the electron-donating methyl group. These findings have been instrumental in guiding the design of new derivatives with enhanced electronic properties.

In conclusion,6-Methyl-3H-[1,2,3]triazolo[4,b pyridine (CAS No 27582-21-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new potential uses for this compound,CAS No 27582-21-4 is poised to play an increasingly important role in shaping future advancements in chemistry and materials science.